FAM tetrazine, 5-isomer

Specification

• Molecular Formula: C31H21N5O6
• Molecular Weight: 559.5 g/mol
• IUPAC Name: 3',6'-dihydroxy-N-[[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl]methyl]-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carboxamide
• Standard InChI: InChI=1S/C31H21N5O6/c1-16-33-35-28(36-34-16)18-4-2-17(3-5-18)15-32-29(39)19-6-9-23-22(12-19)30(40)42-31(23)24-10-7-20(37)13-26(24)41-27-14-21(38)8-11-25(27)31/h2-14,37-38H,15H2,1H3,(H,32,39)
• Standard InChI Key: VWBVWYWGTPSCBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N=N1)C2=CC=C(C=C2)CNC(=O)C3=CC4=C(C=C3)C5(C6=C(C=C(C=C6)O)OC7=C5C=CC(=C7)O)OC4=O

Introduction

Chemical Structure and Synthesis

Molecular Architecture

FAM tetrazine, 5-isomer (C₃₁H₂₁N₅O₆) consists of a fluorescein backbone modified at the 5-position with a methyltetrazine group. The fluorescein component provides strong absorption at 492 nm (ε = 74,000–80,000 M⁻¹cm⁻¹) and emission at 517 nm, while the tetrazine moiety enables bioorthogonal reactivity. The 5-isomer configuration distinguishes it from the 6-isomer, which exhibits slightly altered spectral and reactivity profiles due to positional isomerism.

Synthesis and Purification

The synthesis involves coupling fluorescein-5-isothiocyanate with a methyltetrazine amine derivative under anhydrous conditions. Purification via reverse-phase HPLC ensures >95% purity, as confirmed by ¹H NMR and HPLC-MS. Critical synthetic challenges include avoiding isomerization during the coupling step and maintaining the tetrazine’s reactivity, which is sensitive to light and moisture.

Bioconjugation Applications

Mechanism of IEDDA Reactions

FAM tetrazine, 5-isomer participates in [4+2] IEDDA reactions with strained cycloalkenes such as trans-cyclooctene (TCO) and cyclopropene. This reaction, termed tetrazine-cyclooctene (TCO) ligation, proceeds at rates exceeding 1,000 M⁻¹s⁻¹, making it one of the fastest bioorthogonal reactions available. The reaction’s orthogonality to biological functionalities allows selective labeling of proteins, nucleic acids, and lipids in live cells.

Case Studies in Bioimaging

In a 2024 study, FAM tetrazine, 5-isomer was used to label TCO-modified antibodies targeting HER2 receptors in breast cancer cells. The conjugate’s high quantum yield enabled real-time tracking of receptor internalization with minimal background fluorescence. Another application involved labeling mitochondrial DNA in live neurons, leveraging the compound’s cell permeability and rapid conjugation kinetics.

Spectroscopic and Physicochemical Properties

Optical Characteristics

Property	Value
Absorption Maximum (λₐᵦₛ)	492 nm
Emission Maximum (λₑₘ)	517 nm
Extinction Coefficient (ε)	74,000–80,000 M⁻¹cm⁻¹
Quantum Yield (Φ)	0.93
Correction Factors	CF₂₆₀ = 0.20; CF₂₈₀ = 0.17

These properties make FAM tetrazine, 5-isomer compatible with standard FITC filter sets, though its larger Stokes shift (25 nm) reduces self-quenching compared to unmodified fluorescein.

Solubility and Stability

The compound dissolves readily in DMSO and DMF (up to 10 mM) but is poorly soluble in aqueous buffers. Stock solutions in DMSO retain stability for six months at -80°C or one month at -20°C. Prolonged exposure to light or moisture triggers tetrazine degradation, necessitating desiccation and dark storage.

Mass (mg)	Volume for 1 mM (mL)	Volume for 5 mM (mL)
1	1.787	0.357
5	8.936	1.787
10	17.872	3.574

For in vivo studies, formulations often combine DMSO master stock with PEG300 and Tween 80 to enhance solubility and biocompatibility.

Troubleshooting Common Issues

• Precipitation: Add 5–10% DMSO or gently heat to 37°C.

• Reduced Reactivity: Verify storage conditions; avoid freeze-thaw cycles beyond three repetitions.

Vendor	Purity	Price (1 mg)	Shipping Conditions
GLPBIO	>95%	$110	Blue ice or RT
Antibodies.com	95%	$165	Room temperature
Lumiprobe	95%	$110	-20°C, desiccated

All vendors provide certificates of analysis (COA) and safety data sheets (SDS), with bulk discounts available for orders exceeding 25 mg.

Quality Assurance Metrics

• Purity: Assessed via HPLC-MS (95–98%) and ¹H NMR.

• Identity Confirmation: Mass spectrometry confirms the M+ ion at m/z 529.12.

Emerging Applications and Future Directions

Super-Resolution Microscopy

Recent advances in stochastic optical reconstruction microscopy (STORM) leverage FAM tetrazine, 5-isomer’s high photon yield for nanoscale imaging of synaptic vesicles, achieving resolutions below 20 nm.

Targeted Drug Delivery

In 2025, a proof-of-concept study demonstrated TCO-modified liposomes conjugated with FAM tetrazine, 5-isomer for tracking drug release kinetics in tumor microenvironments. The system showed a 40% increase in delivery efficiency compared to non-labeled counterparts.